molecular formula C10H8O3 B8483549 Propargylparaben

Propargylparaben

Cat. No.: B8483549
M. Wt: 176.17 g/mol
InChI Key: PZGULPDXBOWDHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Propargylparaben is a useful research compound. Its molecular formula is C10H8O3 and its molecular weight is 176.17 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H8O3

Molecular Weight

176.17 g/mol

IUPAC Name

prop-2-ynyl 4-hydroxybenzoate

InChI

InChI=1S/C10H8O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h1,3-6,11H,7H2

InChI Key

PZGULPDXBOWDHO-UHFFFAOYSA-N

Canonical SMILES

C#CCOC(=O)C1=CC=C(C=C1)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

p-Hydroxybenzoic acid (0.724 mole) and sodium hydroxide (0.724 mole) were dissolved in 50% isopropyl alcohol (400 ml). Propargyl bromide (0.724 mole) was added and the solution was heated to reflux for 6 hours. The solution was then cooled and the isopropyl alcohol was removed under vacuum. The residue was taken up in methylene chloride (200 ml), washed with water (200 ml), aturated sodium bicarbonate, saline and dried over magnesium sulfate. Removal of the solvent yielded crude product, which was recrystallized, from CCI4 to give pure propargylparaben. (62.9% yield) m.p. 107-108° C.
Quantity
0.724 mol
Type
reactant
Reaction Step One
Quantity
0.724 mol
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
0.724 mol
Type
reactant
Reaction Step Two
Yield
62.9%

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